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Compound of Interest

Compound Name: SW033291

Cat. No.: B1682838

Essential Safety and Handling Guide for
SW033291

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of SW033291, a potent inhibitor of 15-hydroxyprostaglandin dehydrogenase (15-PGDH). Given
the nature of this research chemical, all personnel must adhere to strict safety protocols to
mitigate potential hazards.

Summary of Key Safety Information

SW033291 should be treated as a hazardous substance. Direct contact with the skin, eyes,
and respiratory tract must be avoided. Inhalation and ingestion are also potential routes of
exposure that must be prevented.

Hazard Identification and Precautions

Based on available information, SW033291 is associated with the following hazard statements:
e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

The following precautionary measures are advised:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

Due to the hazardous nature of SW033291, the following personal protective equipment is
mandatory when handling this compound:

o Eye Protection: Chemical safety goggles or a face shield are required to prevent eye contact.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Gloves should
be inspected prior to use and replaced immediately if signs of degradation appear.

o Respiratory Protection: When handling the powder form or creating solutions, a NIOSH-
approved respirator is recommended to prevent inhalation. Work should be conducted in a
well-ventilated area, preferably within a chemical fume hood.

o Skin and Body Protection: A laboratory coat or other protective clothing is required to prevent
skin contact.

Quantitative Data for SW033291
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Property Value Source(s)
Molecular Formula C21H20N20S3 [1]
Molecular Weight 412.59 g/mol [1]
CAS Number 459147-39-8 [1]
Appearance Yellow solid powder [1]
Purity >98% [1]
Solubility in DMSO > 20.7 mg/mL [2]
Storage Temperature (Powder) -20°C [1]

Shipped under ambient
Shipping Condition temperature as non-hazardous  [1]

chemical.

Experimental Protocols
Preparation of a Stock Solution

The following is a general protocol for preparing a stock solution of SW033291. Always refer to
the specific protocol required for your experiment.

e Ensure Proper Ventilation: Perform all steps within a certified chemical fume hood.

o Equilibrate the Compound: Allow the vial of SW033291 to warm to room temperature before
opening to prevent condensation.

e Solvent Selection: SW033291 is soluble in DMSO.[1][2]

» Dissolution: Add the desired volume of DMSO to the vial containing the powdered
compound. To aid dissolution, the solution can be warmed to 37°C for 10 minutes and/or
sonicated.[2]

o Storage of Stock Solution: Store the stock solution at -20°C or -80°C as recommended by
the supplier for long-term stability.
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Operational and Disposal Plans
Handling and Storage

e Handling: Only trained personnel should handle SW033291. Avoid generation of dust when
working with the solid form. Use non-sparking tools.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials.

Disposal

o Waste Disposal: Dispose of waste material in accordance with all applicable federal, state,
and local environmental regulations. Contact a licensed professional waste disposal service
to dispose of this material.

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
product itself.

Safety Workflow Diagram

The following diagram outlines the logical workflow for handling SW033291 safely.
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Caption: Workflow for the safe handling of SW033291.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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